1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(E)-(3-nitrophenyl)methylideneamino]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H15FN4O4/c19-14-4-6-15(7-5-14)22-11-13(9-17(22)24)18(25)21-20-10-12-2-1-3-16(8-12)23(26)27/h1-8,10,13H,9,11H2,(H,21,25)/b20-10+
• InChI Key: YEGGZPPFZMHYJG-KEBDBYFISA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H15FN4O4
• Molecular Weight: 370.3 g/mol

Description

1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide, also known as FNPO, is a chemical compound used in scientific research. It is a pyrrolidine-based hydrazide derivative that has been synthesized for its potential therapeutic properties. FNPO has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide's mechanism of action is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes such as DNA replication and protein synthesis. 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to disrupt bacterial cell membranes, leading to cell death. 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has been found to have low toxicity in vitro, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide's advantages for lab experiments include its low toxicity and potential therapeutic properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide research include further studies on its mechanism of action, potential therapeutic applications, and optimization of its synthesis process. 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide could also be studied in combination with other drugs to enhance its therapeutic properties. Additionally, 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide's potential as a diagnostic tool could be explored further.

Scientific Research Applications

1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has been studied for its potential therapeutic properties, including its anticancer and antimicrobial activity. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. 1-(4-fluorophenyl)-N'-(3-nitrobenzylidene)-5-oxo-3-pyrrolidinecarbohydrazide has also demonstrated antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.